2-(4-formylphenoxy)-N-phenylacetamide

Catalog No.
S3117560
CAS No.
17172-54-2
M.F
C15H13NO3
M. Wt
255.273
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(4-formylphenoxy)-N-phenylacetamide

CAS Number

17172-54-2

Product Name

2-(4-formylphenoxy)-N-phenylacetamide

IUPAC Name

2-(4-formylphenoxy)-N-phenylacetamide

Molecular Formula

C15H13NO3

Molecular Weight

255.273

InChI

InChI=1S/C15H13NO3/c17-10-12-6-8-14(9-7-12)19-11-15(18)16-13-4-2-1-3-5-13/h1-10H,11H2,(H,16,18)

InChI Key

WTFBRNOSAWNLFG-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C=O

solubility

not available

2-(4-formylphenoxy)-N-phenylacetamide (CAS: 17172-54-2) is a bifunctional organic intermediate featuring an aldehyde group, an ether linkage, and an N-phenylacetamide moiety. This specific arrangement makes it a valuable precursor, particularly in multi-component reactions (MCRs) for the synthesis of complex heterocyclic scaffolds such as fused 4H-pyrans and thiazolidinones.[1][2] Its primary role is to serve as a stable, purified aldehyde component that can be reliably introduced into advanced synthetic workflows, where direct, one-pot strategies using simpler precursors like p-hydroxybenzaldehyde may be less efficient or produce lower yields.[3][4]

Research Fit

Aldehyde electrophilicity enables mild imine conjugation to amine-bearing macromolecules

Dual aldehyde/amide core supports one-pot multicomponent heterocycle assembly

Reported scalable synthesis with consistent yield profile aids procurement planning

Attempting to substitute this compound with a one-pot reaction of its basic precursors, such as p-hydroxybenzaldehyde and a 2-chloro-N-arylacetamide, introduces significant process variability. The Williamson ether synthesis required to form the core structure necessitates specific conditions, including a base and heat, which can interfere with subsequent sensitive reaction steps like Schiff base formation or multi-component condensations.[3] Procuring the purified, pre-formed 2-(4-formylphenoxy)-N-phenylacetamide ensures that the aldehyde functionality is protected within a stable ether linkage, providing a reliable starting material with predictable reactivity and minimizing side-product formation. This is critical for achieving high, reproducible yields in complex syntheses, such as the 80-86% yields reported for this intermediate's own preparation, which would be difficult to match in a one-pot, multi-step sequence.[1]

Substitution Risk

Target (4‑Formyl)
Generic Substitute (4‑Acetyl or Core‑Modified)
Aldehyde forms stable imines with chitosan under mild aqueous acidic conditions
Ketone analog fails to generate Schiff base; reduced electrophilicity prevents efficient conjugation
N‑Phenylacetamide core participates in Michael‑addition multicomponent cascades
Removal or modification of the core collapses the one‑pot fused pyran reactivity profile

Precursor Suitability: Achieves High Yield in Preparative Synthesis

In a standard Williamson ether synthesis, reacting the potassium salt of p-hydroxybenzaldehyde with 2-chloro-N-phenylacetamide in DMF at reflux produces 2-(4-formylphenoxy)-N-phenylacetamide in high yield. Specifically, a yield of 85% is reported for the target compound.[1] This contrasts with related analogs prepared under identical conditions, such as the N-(4-methoxyphenyl) derivative, which was formed in a lower 80% yield.[1] This establishes the compound as a highly efficient and accessible building block.

Evidence DimensionIsolated Yield
Target Compound Data85%
Comparator Or Baseline2-(4-formylphenoxy)-N-(4-methoxyphenyl)acetamide: 80% yield
Quantified Difference6.25% higher yield than the N-(4-methoxyphenyl) analog
ConditionsReaction of 2-chloro-N-arylacetamide with potassium salt of p-hydroxybenzaldehyde in DMF at reflux.

A higher preparative yield translates to better atom economy and lower precursor cost, making this specific compound a more resource-efficient choice for scale-up operations.

Synthetic Yield
Class‑level inference
Aldehyde: 80–86% isolated yield; Ketone analog: synthesis fails under identical chloroacetamide conditions
Reported robust route supports reliable procurement and scale‑up
Ketone route requires alternative leaving group and often yields unreported outcomes

Thermal Properties: Defined and Reproducible Melting Point for Purity Assessment

The target compound exhibits a sharp, well-defined melting point of 118-120°C.[1] This physical constant is a critical indicator of purity and is distinct from its close structural analogs. For instance, the N-(p-tolyl) derivative melts at a higher range of 128-130°C, while the N-(4-methoxyphenyl) analog melts even higher at 138-140°C.[1] This clear differentiation in thermal behavior allows for unambiguous identification and quality control.

Evidence DimensionMelting Point (°C)
Target Compound Data118-120
Comparator Or BaselineN-(p-tolyl) analog: 128-130 °C | N-(4-methoxyphenyl) analog: 138-140 °C
Quantified Difference10-20°C lower melting point than common N-aryl substituted analogs.
ConditionsStandard melting point determination.

A distinct and sharp melting point simplifies purity verification in a procurement or quality control setting, ensuring batch-to-batch consistency without requiring more complex analytical methods.

Imine Conjugation
Head‑to‑head
Successful Cs‑SBA formation confirmed (FTIR, ¹H NMR); ketone analog: no conjugate reported
Aldehyde essential for chitosan biomaterial derivatization
Binary functional outcome; mild aqueous conditions

Downstream Reactivity: Enables High-Yield Synthesis of Bioactive Thiazolidinone Scaffolds

When used as a precursor for Knoevenagel condensation with rhodanine, 2-(4-formylphenoxy)-N-phenylacetamide facilitates the synthesis of the derivative N-(phenyl)-2-{4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide. This resulting compound demonstrated significant anti-proliferative activity against leukemic CEM cell lines at concentrations of 75–100 μM.[2] A key comparator, the 2,4-dioxo-thiazolidine derivative, required higher concentrations of 100–250 μM to achieve a similar effect, indicating that the rhodanine-derived product from the target compound is more potent.[2]

Evidence DimensionAnti-proliferative Concentration (CEM cell line)
Target Compound DataDerivative shows activity at 75-100 μM
Comparator Or BaselineDerivative from 2,4-thiazolidinedione shows activity at 100-250 μM
Quantified DifferenceThe derivative of the target compound is active at a concentration up to 2.5 times lower than the comparator.
ConditionsIn vitro anti-proliferative assay against CEM (lymphoblastic leukemia) cell lines.

For researchers in medicinal chemistry, selecting this specific precursor provides a more direct route to a more potent final compound, maximizing the efficiency of drug discovery and lead optimization efforts.

Anti‑H. pylori MIC
Head‑to‑head
Cs‑SBA NPs: 15.62 µg/mL; Cs‑SBBr NPs: 3.9 µg/mL
Non‑halogenated scaffold provides a cleaner toxicological starting point
MIC endpoint; cytotoxicity profiling requires independent review
Multicomponent Scope
Class‑level inference
3 heterocycle scaffolds (chromene, pyranochromene, pyrazolopyran) accessible in one‑pot EtOH/piperidine
Broad aldehyde‑driven substrate scope supports library synthesis
Ketone analog unreported under this protocol

Precursor for Multi-Component Reactions (MCRs) in Heterocyclic Library Synthesis

This compound is the right choice for constructing libraries of fused 4H-pyrans and related heterocycles. Its high purity and reliable reactivity as an aldehyde component in three-component reactions with malononitrile and an active methylene reagent ensure consistent and high-yield synthesis of complex molecular scaffolds.[1]

Synthesis of Thiazolidinone-Based Anti-Proliferative Agents

This is a preferred starting material for developing novel thiazolidinone-based anticancer agents. Its use in Knoevenagel condensations leads to rhodanine derivatives with demonstrated anti-proliferative activity at lower concentrations than closely related analogs, making it a strategically sound choice for lead-generation programs in oncology.[2]

Development of Novel Antimycobacterial Drug Candidates

The aldehyde group serves as a reactive handle for synthesizing Schiff base derivatives. Specifically, its condensation with isoniazid, a first-line antituberculosis drug, produces novel isoniazid-amidoether derivatives, indicating its utility in modifying existing APIs to generate new chemical entities for infectious disease research.[5]

Application Fit

Application
Selection Property
Validation Focus
Imine‑Linked Chitosan Biomaterials
Aldehyde electrophilicity & halogen‑free core
Imine bond confirmation, cytotoxicity endpoint review
Fused 4H‑Pyran Library Synthesis
Aldehyde‑driven multicomponent reactivity
Heterocycle scaffold diversity, one‑pot efficiency
Scaled‑Up Building Block Supply
Reported high‑yield synthesis route
Process consistency, cost‑per‑gram stability
Non‑Halogenated Schiff Base Ligands
Aldehyde ligation without halogen interference
Ligand purity, metal complex characterization

XLogP3

2.2

Explore Compound Types